9034-40-6

Gonadorelin

Usually In Stock

• CAS RN:
• 9034-40-6

• Formula:
• C55H75N17O13

• InChI:
• InChI=1S/C55H75N17O13/c1-29(2)19-38(49(80)67-37(9-5-17-60-55(57)58)54(85)72-18-6-10-43(72)53(84)62-25-44(56)75)66-46(77)26-63-47(78)39(20-30-11-13-33(74)14-12-30)68-52(83)42(27-73)71-50(81)40(21-31-23-61-35-8-4-3-7-34(31)35)69-51(82)41(22-32-24-59-28-64-32)70-48(79)36-15-16-45(76)65-36/h3-4,7-8,11-14,23-24,28-29,36-43,61,73-74H,5-6,9-10,15-22,25-27H2,1-2H3,(H2,56,75)(H,59,64)(H,62,84)(H,63,78)(H,65,76)(H,66,77)(H,67,80)(H,68,83)(H,69,82)(H,70,79)(H,71,81)(H4,57,58,60)/t36-,37-,38-,39-,40-,41-,42-,43-/m0/s1

• InChIKey:
• XLXSAKCOAKORKW-AQJXLSMYSA-N

• Recombinant Gonadorelin is a synthetic luteinizing hormone releasing hormone (LHRH) identical to or similar to the endogenous hormone. Synthesized in and secreted by the hypothalamus, gonadorelin binds to transmembrane LHRH receptors on pituitary gonadotrophic cells, thereby stimulating synthesis and secretion of gonadotropins. Continuous administration of gonadorelin desensitizes the gonadotrophic cells, a negative feedback effect. This agent can be used in treatment of hypothalamic amenorrhea and evaluation of hypothalamic/pituitary function.
  Gonadorelin is a ten-membered synthetic oligopeptide comprising pyroglutamyl, histidyl, tryptophyl, seryl, tyrosyl, glycyl, leucyl, arginyl, prolyl and glycinamide residues joined in sequence. It has a role as a gonadotropin releasing hormone agonist. It is an oligopeptide and a peptide hormone.
  A decapeptide that stimulates the ...